N-(4-methoxyphenyl)thiophene-2-sulfonamide
Overview
Description
N-(4-methoxyphenyl)thiophene-2-sulfonamide, or 4MTPT, is an organic compound with a wide range of applications in scientific research. It is a versatile building block for organic synthesis and can be used to create a variety of compounds. It is also used in a variety of lab experiments, such as those involving biochemical and physiological processes.
Scientific Research Applications
Role in Medicinal Chemistry
Thiophene-based analogs, such as N-(4-methoxyphenyl)thiophene-2-sulfonamide, have been of interest to a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-Inflammatory Properties
Thiophene derivatives have been proven to be effective drugs with respect to their biological and physiological functions such as anti-inflammatory . This suggests that N-(4-methoxyphenyl)thiophene-2-sulfonamide could potentially be used in the treatment of inflammatory conditions.
Anti-Psychotic Properties
Thiophene derivatives have also been reported to have anti-psychotic properties . This suggests that N-(4-methoxyphenyl)thiophene-2-sulfonamide could potentially be used in the treatment of psychiatric disorders.
Anti-Arrhythmic Properties
Thiophene derivatives have been reported to have anti-arrhythmic properties . This suggests that N-(4-methoxyphenyl)thiophene-2-sulfonamide could potentially be used in the treatment of heart rhythm disorders.
Anti-Anxiety Properties
Thiophene derivatives have been reported to have anti-anxiety properties . This suggests that N-(4-methoxyphenyl)thiophene-2-sulfonamide could potentially be used in the treatment of anxiety disorders.
Anti-Fungal Properties
Thiophene derivatives have been reported to have anti-fungal properties . This suggests that N-(4-methoxyphenyl)thiophene-2-sulfonamide could potentially be used in the treatment of fungal infections.
Antioxidant Properties
Thiophene derivatives have been reported to have antioxidant properties . This suggests that N-(4-methoxyphenyl)thiophene-2-sulfonamide could potentially be used as an antioxidant.
Anti-Cancer Properties
Thiophene derivatives have been reported to have anti-cancer properties . This suggests that N-(4-methoxyphenyl)thiophene-2-sulfonamide could potentially be used in the treatment of cancer.
Mechanism of Action
Mode of Action
N-(4-methoxyphenyl)thiophene-2-sulfonamide interacts with its targets, the hCA-I and hCA-II isoenzymes, by inhibiting their activity . The compound exhibits potent inhibition effects on both isoenzymes at very small concentrations .
Biochemical Pathways
The inhibition of hCA-I and hCA-II by N-(4-methoxyphenyl)thiophene-2-sulfonamide affects the carbonic anhydrase pathway . This pathway is involved in the rapid conversion of carbon dioxide and water into bicarbonate and protons, a reaction that is fundamental to many biological processes.
Result of Action
The molecular and cellular effects of N-(4-methoxyphenyl)thiophene-2-sulfonamide’s action primarily involve the inhibition of hCA-I and hCA-II isoenzymes . This inhibition disrupts the carbonic anhydrase pathway, potentially affecting pH and fluid balance in the body.
properties
IUPAC Name |
N-(4-methoxyphenyl)thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3S2/c1-15-10-6-4-9(5-7-10)12-17(13,14)11-3-2-8-16-11/h2-8,12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KZIMIWWLYIDNIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=CS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)thiophene-2-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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